Cas no 2411224-56-9 (2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide)

2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a substituted imidazole core. Its structure, incorporating both chlorophenyl and methyl groups on the imidazole ring, enhances its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the chloroacetamide group allows for further functionalization, making it valuable in the development of biologically active molecules. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined molecular architecture supports precise modifications, catering to research in medicinal chemistry and crop protection.

2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide structure

2411224-56-9 structure

Product Name:2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide

CAS No:2411224-56-9

MF:C₁₄H₁₅Cl₂N₃O

MW:312.194401025772

CID:5355073

Update Time:2025-05-26

2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide
- 2-chloro-N-{1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl}acetamide
- Z3952172814
- Inchi： 1S/C14H15Cl2N3O/c1-8-13(10-3-5-11(16)6-4-10)19-14(18-8)9(2)17-12(20)7-15/h3-6,9H,7H2,1-2H3,(H,17,20)(H,18,19)
- InChI Key： NBFJTTXFXVLUKN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=C(C)NC(C(C)NC(CCl)=O)=N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 334
XLogP3: 2.9
Topological Polar Surface Area: 57.8

2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26594076-1.0g	2-chloro-N-{1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl}acetamide	2411224-56-9	95.0%	1.0g	$0.0	2025-03-20

2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Additional information on 2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide

Comprehensive Overview of 2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide (CAS No. 2411224-56-9)

The compound 2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide (CAS No. 2411224-56-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including an imidazole ring and chloroacetamide moiety, this compound is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents or pesticide formulations.

In recent years, the demand for imidazole derivatives has surged due to their versatility in medicinal chemistry. The presence of the 4-(4-chlorophenyl) group in this compound enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Meanwhile, the chloroacetamide functional group offers reactivity for further chemical modifications, making it a valuable intermediate in synthetic pathways. These attributes align with current trends in targeted drug design and green chemistry, where efficiency and sustainability are prioritized.

From an industrial perspective, CAS No. 2411224-56-9 is frequently discussed in patents related to heterocyclic compounds. Its synthesis typically involves multi-step reactions, including condensation and cyclization processes, which are optimized for yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with regulatory standards. These methodologies resonate with the growing emphasis on quality control in chemical manufacturing, a topic heavily searched in academic and industrial forums.

Environmental and safety considerations are also pivotal when handling 2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide. While not classified as hazardous under standard regulations, proper storage conditions (e.g., dry, cool environments) are recommended to maintain stability. This aligns with broader discussions about chemical storage best practices and laboratory safety protocols, which are frequently queried by professionals in the field.

The compound’s potential role in antifungal or antibacterial applications is another area of active investigation. Preliminary studies suggest that its structural analogs exhibit inhibitory effects against microbial pathogens, sparking interest in its mechanism of action. Such findings correlate with the rising global concern over antimicrobial resistance (AMR), a hot topic in both scientific literature and public health debates.

In summary, 2-Chloro-N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]acetamide represents a compelling case study in modern chemical research. Its multifaceted applications—from pharmaceuticals to agrochemicals—highlight the intersection of innovation and practicality. As the scientific community continues to explore structure-activity relationships (SAR) and sustainable synthesis, this compound remains a subject of enduring relevance.